Cas no 1171381-90-0 (4-Ethylphenylglyoxal hydrate)

4-Ethylphenylglyoxal hydrate structure
Product Name:4-Ethylphenylglyoxal hydrate
CAS No:1171381-90-0
Molecular Formula:C10H10O2.H2O
Molecular Weight:180.20048
MDL:MFCD08705868
CID:838798
4-Ethylphenylglyoxal hydrate Properties
Names and Identifiers
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- 4-Ethylphenylglyoxal hydrate
- 2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
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- MDL: MFCD08705868
- InChIKey: QFDCQUPYEYQFJM-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
- SMILES: CCC1=CC=C(C=C1)C(=O)C=O.O
Computed Properties
- Exact Mass: 180.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Heavy Atom Count: 13
Experimental Properties
- LogP: 1.56630
- PSA: 43.37000
4-Ethylphenylglyoxal hydrate Security Information
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Dangerous goods sign:
- Hazard Statement: Irritant
4-Ethylphenylglyoxal hydrate Customs Data
- Customs Data:
United Statescustoms code:
2918303000Summary:
2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4¢/kg + 57%
4-Ethylphenylglyoxal hydrate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000E99-100mg |
Benzeneacetaldehyde, 4-ethyl-α-oxo-, hydrate (1:1) |
1171381-90-0 | 97% | 100mg |
$227.00 | ||
A2B Chem LLC | AA17677-1g |
4-Ethylphenylglyoxal hydrate |
1171381-90-0 | 95% | 1g |
$229.00 | ||
Aaron | AR000EHL-100mg |
Benzeneacetaldehyde, 4-ethyl-α-oxo-, hydrate (1:1) |
1171381-90-0 | 98% | 100mg |
$131.00 | 2025-02-13 | |
Alichem | A019115111-10g |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 95% | 10g |
$538.02 | 2023-09-04 | |
Ambeed | A179815-100mg |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 98% | 100mg |
$147.0 | ||
Crysdot LLC | CD12176668-1g |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 95+% | 1g |
$60 | 2024-07-23 | |
eNovation Chemicals LLC | D553960-1g |
4-Ethylphenylglyoxal hydrate |
1171381-90-0 | 97% | 1g |
$1320 | 2022-09-07 | |
Fluorochem | 077179-5g |
4-Ethylphenylglyoxal hydrate |
1171381-90-0 | 95% | 5g |
£735.00 | 2022-03-01 | |
TRC | E702985-100mg |
4-Ethylphenylglyoxal Hydrate |
1171381-90-0 | 100mg |
$ 64.00 | 2023-04-14 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1512142-100mg |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 98% | 100mg |
¥1255.00 |
4-Ethylphenylglyoxal hydrate Related Literature
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Eiji Tayama,Kohei Kawai RSC Adv., 2021,11, 39607-39618
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Hiroaki Kobayashi,Yuuki Sugawara,Takeo Yamaguchi,Itaru Honma Chem. Commun., 2021,57, 9052-9055
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Marina Massaro,Serena Riela,Susanna Guernelli,Filippo Parisi,Giuseppe Lazzara,Andrea Baschieri,Luca Valgimigli,Riccardo Amorati J. Mater. Chem. B, 2016,4, 2229-2241
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Liping Zhang,Alexandre A. S. Gonçalves,Mietek Jaroniec RSC Adv., 2020,10, 5585-5589
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Jan Bitenc J. Mater. Chem. A, 2022,10, 12104-12113
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Bingqian Wang,Jianyu Liu,Huaiyun Ge,Siwei Fan,Guanghui Zhang,Lingxue Zhao,Guangda Li CrystEngComm, 2022,24, 3894-3902
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1171381-90-0)4-Ethylphenylglyoxal hydrate

Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price($):221.0/446.0/1336.0